Cas no 80380-39-8 (TRIEICOSENOIN)

• Product Name: TRIEICOSENOIN
• CAS No: 80380-39-8
• MF: C₆₃H₁₁₆O₆
• MW: 969.591561317444
• CID: 892063
• PubChem ID: 9545117
• Update Time: 2025-07-13

TRIEICOSENOIN Chemical and Physical Properties

Names and Identifiers

• TRIEICOSENOIN
• TRI-II-EICOSENOIN (C20:1,-CIS-11))
• 1,1′,1′′-(1,2,3-Propanetriyl) tri-(11Z)-11-eicosenoate (ACI)
• 11-Eicosenoic acid, 1,2,3-propanetriyl ester, (11Z,11′Z,11′′Z)- (9CI)
• 11-Eicosenoic acid, 1,2,3-propanetriyl ester, (Z,Z,Z)- (ZCI)
• TAG(20:1/20:1/20:1)
• 1,2,3-tri-(11Z-eicosenoyl)-glycerol
• TAG(20:1n9/20:1n9/20:1n9)
• CHEBI:177542
• 80380-39-8
• Tracylglycerol(20:1/20:1/20:1)
• TG(20:1(11Z)/20:1(11Z)/20:1(11Z))
• Tracylglycerol(20:1w9/20:1w9/20:1w9)
• 2,3-bis[[(Z)-icos-11-enoyl]oxy]propyl (Z)-icos-11-enoate
• SCHEMBL9754717
• TG(20:1n9/20:1n9/20:1n9)
• 1-eicosenoyl-2-eicosenoyl-3-eicosenoyl-glycerol
• Tracylglycerol(20:1n9/20:1n9/20:1n9)
• TG(20:1w9/20:1w9/20:1w9)
• LMGL03011156
• TG(20:1/20:1/20:1)
• TAG(20:1w9/20:1w9/20:1w9)
• Propane-1,2,3-triyl (11Z,11'Z,11''Z)-tris(icos-11-enoate)

• Inchi： 1S/C63H116O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-61(64)67-58-60(69-63(66)57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)59-68-62(65)56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,60H,4-24,31-59H2,1-3H3/b28-25-,29-26-,30-27-
• InChI Key： XKXYLRHFXANGHG-IUPFWZBJSA-N
• SMILES： C(COC(=O)CCCCCCCCC/C=C\CCCCCCCC)(COC(=O)CCCCCCCCC/C=C\CCCCCCCC)OC(=O)CCCCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 336.33900
• Monoisotopic Mass: 968.87719142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 69
• Rotatable Bond Count: 59
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 25.6
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 17.07000
• LogP: 8.17330

TRIEICOSENOIN Security Information

• Storage Condition：?20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols